Cas no 1872262-72-0 (1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate
• CAS No: 1872262-72-0
• MF: C₁₅H₁₃F₂NO₄
• MW: 309.26483130455
• MDL: MFCD32862282
• CID: 4780479
• Update Time: 2025-05-23

1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate

• MDL： MFCD32862282
• Inchi： 1S/C15H13F2NO4/c16-15(17)7-5-9(6-8-15)14(21)22-18-12(19)10-3-1-2-4-11(10)13(18)20/h1-4,9H,5-8H2
• InChI Key： ZTOPFFVLZBWOKH-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 474
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7

Additional information on 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate

Introduction to 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate (CAS No. 1872262-72-0)

1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate, with the CAS number 1872262-72-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxoisoindolinyl moiety and a 4,4-difluorocyclohexanecarboxylate group. These structural elements contribute to its potential applications in various therapeutic areas.

The dioxoisoindolinyl moiety is a well-known scaffold in medicinal chemistry due to its ability to modulate biological activities. This moiety is often found in compounds with diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of this moiety in 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate suggests that it may exhibit similar biological activities.

The 4,4-difluorocyclohexanecarboxylate group is another key structural feature of this compound. Fluorine atoms are known to influence the physicochemical properties of molecules, such as their lipophilicity and metabolic stability. The introduction of fluorine atoms into the cyclohexane ring can enhance the compound's ability to cross biological membranes and improve its pharmacokinetic profile. This makes 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of compounds with similar structures to 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing the dioxoisoindolinyl moiety exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry demonstrated that fluorinated cyclohexanecarboxylic acid derivatives showed promising anti-cancer activity by inducing apoptosis in cancer cells.

The combination of these structural features in 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate suggests that it may have a broad spectrum of biological activities. Its potential as an anti-inflammatory and anti-cancer agent makes it an attractive target for further research and development. Additionally, the compound's unique structure may offer advantages in terms of selectivity and reduced side effects compared to existing drugs.

In terms of synthetic methods, the preparation of 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate has been reported in several scientific publications. One common approach involves the reaction of 4,4-difluorocyclohexanecarboxylic acid with an appropriate isatoic anhydride derivative under suitable conditions. The synthetic route can be optimized to improve yield and purity, making it feasible for large-scale production.

The physicochemical properties of 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under various conditions has also been evaluated, providing valuable data for formulation development.

In conclusion, 1,3-Dioxoisoindolin-2-yl 4,4-difluorocyclohexanecarboxylate (CAS No. 1872262-72-0) is a promising compound with potential therapeutic applications in areas such as inflammation and cancer. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As more studies are conducted on this compound and related derivatives, it is likely that new insights into its biological activities and potential uses will emerge.